4-((3-(2,4-Dioxothiazolidin-3-yl)pyrrolidin-1-yl)sulfonyl)benzonitrile

• IUPAC Name: 4-[3-(2,4-dioxo-1,3-thiazolidin-3-yl)pyrrolidin-1-yl]sulfonylbenzonitrile
• InChI: InChI=1S/C14H13N3O4S2/c15-7-10-1-3-12(4-2-10)23(20,21)16-6-5-11(8-16)17-13(18)9-22-14(17)19/h1-4,11H,5-6,8-9H2
• InChI Key: NEJKEJLBGUSFQD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N2C(=O)CSC2=O)S(=O)(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C14H13N3O4S2
• Molecular Weight: 351.4 g/mol
• CAS No.: 1904336-39-5

Description

The compound “4-((3-(2,4-Dioxothiazolidin-3-yl)pyrrolidin-1-yl)sulfonyl)benzonitrile” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. It also contains a 2,4-dioxothiazolidin-3-yl group, which is a type of thiazolidinedione. Thiazolidinediones are a class of compounds that have been used in the treatment of diabetes.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring and the 2,4-dioxothiazolidin-3-yl group. The pyrrolidine ring is a saturated five-membered ring with one nitrogen atom. The 2,4-dioxothiazolidin-3-yl group is a type of thiazolidinedione, which is a five-membered ring containing three heteroatoms: one sulfur, one nitrogen, and one oxygen.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the functional groups present in the molecule. The pyrrolidine ring might undergo reactions typical of amines, such as alkylation or acylation. The 2,4-dioxothiazolidin-3-yl group might undergo reactions typical of thiazolidinediones.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the characteristics of its functional groups. For example, the presence of the pyrrolidine ring might confer basicity to the molecule, while the 2,4-dioxothiazolidin-3-yl group might contribute to its polarity.

Scientific Research Applications

Microbial Mediation and Environmental Transformation

One study highlights the transformation of sulfonamides under environmental conditions, demonstrating the process of microbial mediation and abiotic transformation, which could be relevant for understanding the environmental fate of similar compounds like 4-((3-(2,4-Dioxothiazolidin-3-yl)pyrrolidin-1-yl)sulfonyl)benzonitrile (Nödler et al., 2012). This study sheds light on how specific sulfonamides interact with environmental factors, leading to transformation products that can reversibly form under certain conditions, suggesting the importance of considering environmental impacts in the research and application of such compounds.

Synthesis and Structural Analysis

Research into the synthesis and structural analysis of related compounds, such as N-Pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, provides insights into chemical reactivity and the structure-activity relationship (Ukrainets et al., 2019). This area of research is crucial for the development of new therapeutic agents and for understanding the molecular basis of their activity. The detailed synthesis and analysis of these compounds underscore the importance of chemical synthesis techniques in exploring the potential applications of complex molecules.

Antimicrobial Studies

The antimicrobial properties of new pyridine derivatives, which are structurally related to the compound of interest, have been investigated, showing considerable antibacterial activity (Patel & Agravat, 2009). These studies are pivotal for discovering new antimicrobial agents in the fight against resistant bacterial strains. By examining the antimicrobial efficacy of such compounds, researchers can identify new pathways for developing drugs that target specific microbial pathogens.

Antiviral and Enzyme Inhibition Characteristics

Research on pyridine-based N-sulfonamides has unveiled their antiviral, antimicrobial, and enzyme inhibition characteristics (Azzam et al., 2020). This research underscores the potential of sulfonamide-based compounds in treating viral infections and managing microbial diseases. The exploration of these compounds' interactions with biological targets is crucial for the development of novel therapeutic agents.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail. For example, if it acts as a PPARγ agonist, it could be investigated for potential use in the treatment of diabetes or other metabolic disorders.